molecular formula C10H11NO4 B8438417 3-Hydroxy-6-nitro-4-(2-propenyl)benzylalcohol

3-Hydroxy-6-nitro-4-(2-propenyl)benzylalcohol

Cat. No. B8438417
M. Wt: 209.20 g/mol
InChI Key: VSVXLHJGYZVOAW-UHFFFAOYSA-N
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Description

3-Hydroxy-6-nitro-4-(2-propenyl)benzylalcohol is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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properties

Product Name

3-Hydroxy-6-nitro-4-(2-propenyl)benzylalcohol

Molecular Formula

C10H11NO4

Molecular Weight

209.20 g/mol

IUPAC Name

5-(hydroxymethyl)-4-nitro-2-prop-2-enylphenol

InChI

InChI=1S/C10H11NO4/c1-2-3-7-4-9(11(14)15)8(6-12)5-10(7)13/h2,4-5,12-13H,1,3,6H2

InChI Key

VSVXLHJGYZVOAW-UHFFFAOYSA-N

Canonical SMILES

C=CCC1=CC(=C(C=C1O)CO)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

8.40 g of 3-hydroxy-4-(2-propenyl)benzylalcohol (Tetrahedron, 56 (2000), 1873) was dissolved in 70 ml of acetic acid. Thereafter, 4.14 g of concentrated nitric acid and 0.6 ml of fuming nitric acid were added to the reaction solution while cooling on ice, and the obtained mixture was stirred at the same temperature for 20 minutes. Thereafter, the reaction solution was adjusted to be pH 6 with addition of a 5 N sodium hydroxide aqueous solution, while cooling on ice. It was then extracted with ethyl acetate. The extract was washed with a saturated sodium bicarbonate aqueous solution and a saturated sodium chloride aqueous solution. The organic layer was dried over magnesium sulfate and then concentrated under a reduced pressure. The residue was then purified by silica gel column chromatography (hexane-ethyl acetate), so as to obtain 4.68 g of 3-hydroxy-6-nitro-4-(2-propenyl)benzylalcohol.
Name
3-hydroxy-4-(2-propenyl)benzylalcohol
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8.4 g
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70 mL
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4.14 g
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0.6 mL
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